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Compound Focus: Menazon

CAS No.: 78-57-9

Cat. No.: S561684

Get Quote

The table below summarizes key chemical, environmental fate, and toxicological data for Menazon.

Property
Category

Parameter Value / Description Additional Context

General Pesticide Type Organothiophosphate

Insecticide [1]

Considered obsolete [1].

Mode of Action Acetylcholinesterase (AChE)

inhibitor [1]

Common to

organophosphates [2].

Example Applications Aphid control on sugarbeet,

potatoes, etc. [1]

Used as seed treatment

or foliar spray [3].

Physicochemical Water Solubility (at

20°C, pH 7)

240 mg/L [1] Moderate solubility.

Octanol-Water

Partition Coefficient
(Log P)

1.2 [1] Indicates low lipophilicity.

Melting Point 165°C [1] Decomposes before
boiling [1].

Toxicology
(Acute)

Mammalian Acute
Oral LD₅₀ (Rat)

890-1950 mg/kg [1] [3] Moderate toxicity.
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Property
Category

Parameter Value / Description Additional Context

Avian Acute LD₅₀ 487 mg/kg [1] Moderate toxicity to birds.

Dermal LD₅₀ (Rat) >200 mg/kg [3] Low dermal absorption.

Analytical Methods for Menazon Residues

While modern methods like LC-MS/MS would now be standard, the following is a historical methodology

for determining Menazon residues in food crops and soil, which can inform your troubleshooting [3].

Workflow: Menazon Residue Analysis

The following diagram outlines the key steps in the classical analytical workflow for Menazon.
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Detailed Protocol Steps

Extraction:
Procedure: Homogenize a 50 gm sample of the crop material with methanol to extract

Menazon and other components [3].
Clean-up (Liquid-Solid Partitioning):

Procedure: Pass an aliquot of the extract through a cation-exchange resin column.
Menazon is retained on the column due to its basic triazine amino groups, while many neutral

and acidic impurities are removed [3].
Elution:

Procedure: Elute the retained Menazon from the column using a methanolic ammonium
acetate solution or a buffer solution [3].

Further Purification:
Procedure: For residue analysis, the eluate is further purified by extraction into chloroform,

which is then evaporated [3].
Digestion (Wet Oxidation):

Procedure: The residual Menazon is subjected to wet oxidation. This process destroys the
molecule and converts its phosphorus content into inorganic orthophosphoric acid [3].

Detection and Quantification:
Procedure: The inorganic phosphate is reacted to form a phosphomolybdic acid complex.

The concentration of this deep blue complex is determined by spectrophotometry at 820 nm,
which is proportional to the original Menazon concentration [3].

Performance: This method was reported to have a detection limit of approximately 0.05
ppm for a 50 gm sample and was successfully applied to a variety of crops and soil [3].

Troubleshooting & FAQs

Based on the analytical method, here are some potential issues and solutions.

Q1: What can cause high background interference in the spectrophotometric measurement?

A: Incomplete clean-up is the most likely cause. Ensure the cation-exchange resin is properly
conditioned and that the washing steps are thorough. The method relies heavily on the column

to separate Menazon from other phosphorus-containing compounds [3].

Q2: The recovery of Menazon from the sample is low. What could be the reason?

A: Losses can occur during multiple steps:

Incomplete Elution: Verify the composition and volume of the elution buffer.
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Chemical Degradation: Menazon, like other organophosphates, can be susceptible to

hydrolysis. Ensure that solvents are anhydrous and that the timeline for analysis is
minimized [2].

Oxidation Inefficiency: The wet oxidation step must be complete to convert all
organically bound phosphorus. Check that the oxidation reagents are fresh and the

reaction conditions are optimal [3].

Q3: What are the primary safety considerations when working with Menazon?

A: Menazon is an acetylcholinesterase inhibitor [1]. Personal protective equipment (PPE)

including gloves and a lab coat should be worn. Work should be conducted in a fume hood to
avoid inhalation or exposure. Given its status, treatment for organophosphate poisoning (e.g.,

with atropine) should be understood, though specific medical guidance for Menazon was not
found in the results [4].

Important Limitations and Future Work

It is crucial to note that the data and methods presented are historical. Menazon is considered an obsolete

insecticide and is not approved under current EU regulations [1]. The analytical method described is not a

modern stability-indicating method and may not be suitable for detecting specific degradation products.

For contemporary research, I suggest:

Developing a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for higher

specificity and sensitivity.
Conducting forced degradation studies (under stress conditions like heat, light, and pH) to establish a

true stability-indicating profile and identify major degradation products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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